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Compound of Interest

Compound Name: Diethylmercury

Cat. No.: B1204316

For Researchers, Scientists, and Drug Development Professionals

WARNING: Diethylmercury is an extremely toxic organomercury compound. It is a potent
neurotoxin that can be fatal if swallowed, in contact with skin, or if inhaled.[1] This document
provides guidelines for the safe handling and storage of diethylmercury in a laboratory setting.
Adherence to these protocols is critical to prevent exposure and ensure laboratory safety. Due
to its extreme toxicity, consider using less hazardous alternatives whenever possible.

Hazard Identification and Properties

Diethylmercury is a flammable, colorless liquid with a slightly sweet odor.[1] However, inhaling
enough fumes to detect the smell would be highly hazardous and potentially fatal.[1] It is
readily absorbed through the skin and can cross the blood-brain barrier, causing severe and
often delayed neurological damage.[1] While it is considered less toxic than the related
compound dimethylmercury, the handling precautions required are very similar due to its high
toxicity.[1]

Table 1: Physical and Chemical Properties of Diethylmercury
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Property Value

Chemical Formula CaHioHg or (CzHs)2Hg

Molar Mass 258.71 g/mol [1]

Appearance Colorless liquid[1]

Density 2.446 g/mL[1]

Melting Point -45 °C[1]

Boiling Point 156-157 °CJ[1]

Solubility in water Insoluble[1]

Solubility Soluble in ethers and hydrocarbons|1]

Table 2: Occupational Exposure Limits for Organo-Mercury Compounds

Organization Limit Type Value

OSHA PEL TWA 0.01 mg(Hg)/m3[2]
Ceiling 0.04 mg(Hg)/m3[2]

ACGIH TLV TWA 0.01 mg(Hg)/m3[2]
NIOSH REL TWA 0.01 mg/m3[2]
STEL 0.03 mg/m3[2]

PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; STEL: Short-Term Exposure
Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit.

Engineering Controls and Personal Protective
Equipment (PPE)

Due to the high toxicity and volatility of diethylmercury, stringent engineering controls and
specific PPE are mandatory.
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Experimental Protocol: Engineering Controls

Chemical Fume Hood: Always handle diethylmercury inside a properly functioning and

certified chemical fume hood with a face velocity of at least 120 feet per minute.[3]

¢ Glove Box: For procedures with a higher risk of aerosol generation, use a glove box.

o Ventilation: Ensure the laboratory has adequate general ventilation. Vapors are heavier than

air and can accumulate in low-lying areas.[2][4]

o Safety Equipment: An emergency shower and eyewash station must be readily accessible

and tested regularly.[2][5]

Table 3: Recommended Personal Protective Equipment (PPE) for Diethylmercury

Body Part PPE Specification Rationale
Double Gloving Required:- Diethylmercury can rapidly
Inner Glove: Silver Shield® or permeate standard laboratory
other highly resistant laminate gloves (latex, vinyl, nitrile).[5]
Hands gloves.[2][6][7]- Outer Glove: [8][9] The laminate inner glove
Long-cuffed neoprene or provides chemical resistance,
heavy-duty nitrile gloves.[6][8] while the outer glove offers
[9] abrasion resistance.[5][8]
ANSI-approved safety goggles )
, o Protects against splashes and
Eyes/Face and a full-face shield (minimum
) ) vapors.
8 inches in length).[2][5]
Fire-resistant lab coat, long . ] ]
Provides a barrier against
Body pants, and a long-sleeved ) ]
) accidental skin contact.
shirt.[2]
Feet Closed-toe shoes.[2] Protects feet from spills.

Respiratory

A self-contained breathing
apparatus (SCBA) may be
required for high-risk
procedures or in case of a spill.

[6]

Protects against inhalation of

toxic vapors.
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Safe Handling and Experimental Workflow

A strict protocol must be followed when working with diethylmercury.
Experimental Protocol: Handling Diethylmercury

e Preparation:

o

Review the Safety Data Sheet (SDS) before starting any work.[2]

o

Ensure all necessary engineering controls are functioning correctly.

[¢]

Don all required PPE as specified in Table 3.

[e]

Prepare a designated work area within the fume hood. Line the area with absorbent,
disposable bench paper.

» Handling:

o Use the smallest possible quantity of diethylmercury.

o Keep containers tightly closed when not in use.[2][3]

o Use a secondary container to transport diethylmercury within the lab.[6]
o Post-Experiment:

o Decontaminate all surfaces and equipment that may have come into contact with
diethylmercury.

o Dispose of all contaminated materials, including gloves and bench paper, as hazardous
waste.[10]

o Wash hands and forearms thoroughly with soap and water after removing PPE and before
leaving the laboratory.[10]

Workflow for Handling Diethylmercury
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Caption: Workflow for the safe handling of diethylmercury.
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Storage and Waste Disposal

Proper storage and disposal are critical to prevent accidental exposure and environmental
contamination.

Experimental Protocol: Storage
o Location: Store diethylmercury in a cool, dry, and well-ventilated area.[2]

o Container: Keep the container tightly closed and sealed.[2] Opened containers must be
carefully resealed and kept upright.[2]

e Segregation: Store away from incompatible materials such as strong oxidizing agents,
acetylene, ammonia, and certain metals (calcium, sodium, lithium, rubidium, copper).[2]

e Security: Store in a locked, designated area with restricted access.[3]
Experimental Protocol: Waste Disposal

o Labeling: All waste contaminated with diethylmercury, including empty containers, pipette
tips, and gloves, must be labeled as hazardous waste.[2][8]

o Containment: Collect waste in a tightly sealed, dedicated container.[2] This container should
be kept in a secondary containment vessel within a fume hood.[2]

¢ Pickup: Arrange for regular hazardous waste pickup. Do not allow waste to accumulate.[3]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving
diethylmercury.

Experimental Protocol: Spills
o Evacuation: Immediately evacuate all personnel from the affected area.[2][8]

 Alerting: Alert others in the vicinity and contact the institution's emergency response team.[2]

[8]
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e Ventilation: Ensure the area is well-ventilated, but do not attempt to clean up a significant
spill without proper training and equipment.[2]

e Ignition Sources: Remove all sources of ignition from the area.[2][8]

Experimental Protocol: Exposures

General: In all cases of suspected exposure, seek immediate medical attention.[2] Provide
the Safety Data Sheet to the medical personnel.[8]

o Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes while removing contaminated clothing.[2]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids
open.[2]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen.[2]

 Ingestion: Rinse the mouth with water. Do not induce vomiting.[2][11]

Emergency Response Logic
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Caption: Logic for responding to a diethylmercury exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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